6-amino-4-(2-fluorophenyl)-3-methyl-1-(4-methylphenyl)-4H-pyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-4-(2-fluorophenyl)-3-methyl-1-(4-methylphenyl)-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H17FN4O/c1-12-7-9-14(10-8-12)26-21-18(13(2)25-26)19(16(11-23)20(24)27-21)15-5-3-4-6-17(15)22/h3-10,19H,24H2,1-2H3
• InChI Key: NAKRQXGPNMLJFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(C(=C(O3)N)C#N)C4=CC=CC=C4F)C(=N2)C
• Molecular Formula: C21H17FN4O
• Molecular Weight: 360.4 g/mol

Description

The compound “6-amino-4-(2-fluorophenyl)-3-methyl-1-(4-methylphenyl)-4H-pyrano[2,3-c]pyrazole-5-carbonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a related compound, “6-amino-3-(trifluoromethyl)-1,4-dihydro-1-phenyl-4-arylpyrano[2,3-c]pyrazole-5-carbonitriles”, was synthesized effectively in aqueous media without a catalyst by the reaction of aryl aldehydes, malononitrile, and 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. A related compound, “6-amino-3-(trifluoromethyl)-1,4-dihydro-1-phenyl-4-arylpyrano[2,3-c]pyrazole-5-carbonitriles”, was synthesized effectively in aqueous media without a catalyst by the reaction of aryl aldehydes, malononitrile, and 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The synthesis and investigation of fluorinated condensed pyranopyrazoles have garnered significant interest in medicinal chemistry. . The compound’s unique structure and potential interactions with biological targets make it a promising candidate for drug development.

Apoptosis Agonists

. Apoptosis plays a crucial role in cell death regulation, making compounds with such activity relevant for cancer research and therapy.

Crystallography and Molecular Conformation Studies

Researchers have investigated the crystal structure and molecular conformation of allyl 6-amino-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitriles. . Such studies contribute to our understanding of the compound’s behavior in solid-state environments.

Interaction with Estrogen Receptor Alpha (ERα)

Another related compound, 5-(4-fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole, has been studied for its interactions with the active sites of ERα. .

Green Chemistry and Aqueous Synthesis

The synthesis of 6-amino-4-aryl-3-(trifluoromethyl)-1,4-dihydro-1-phenylpyrano[2,3-c]pyrazole-5-carbonitriles in aqueous media without the need for a catalyst demonstrates an environmentally benign approach. . Researchers interested in green chemistry appreciate such sustainable synthetic routes.

Exploration of Trifluoromethylated Heterocycles

The trifluoromethyl group (CF3) is an essential structural motif in bioactive organic molecules. . The compound’s trifluoromethyl moiety contributes to its potential applications in diverse fields.

Future Directions

The future research directions could involve further investigation into the synthesis, characterization, and potential applications of this compound. Given the interesting properties of similar compounds, it may be worthwhile to explore the potential biological activities of this compound.